Structural Analysis and Synthetic Utility of 2-((Tetrahydro-2H-pyran-4-yl)amino)benzyl Alcohol
Structural Analysis and Synthetic Utility of 2-((Tetrahydro-2H-pyran-4-yl)amino)benzyl Alcohol
Executive Summary
This technical guide analyzes 2-((tetrahydro-2H-pyran-4-yl)amino)benzyl alcohol , a bifunctional building block critical in modern medicinal chemistry. Characterized by an ortho-amino benzyl alcohol core substituted with a polar tetrahydropyran ring, this scaffold serves as a strategic precursor for N-heterocyclic pharmacophores, particularly dihydro-2H-benzo[d][1,3]oxazines and quinazolines .
Its structural significance lies in the tetrahydropyran (THP) moiety, which functions as a bioisostere for the cyclohexyl group, lowering lipophilicity (LogP) while maintaining steric bulk—a vital optimization parameter for improving the metabolic stability and solubility of kinase inhibitors and GPCR ligands.
Part 1: Structural Architecture & Pharmacophore Analysis
The molecule comprises three distinct functional domains, each dictating its reactivity and biological application:
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The Benzylic Alcohol (-CH₂OH):
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Role: Acts as a nucleophile in cyclization reactions or a handle for oxidation to benzaldehydes.
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Reactivity: Susceptible to oxidation (MnO₂) or conversion to leaving groups (mesylates/halides) for alkylation.
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The Secondary Amine (-NH-):
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Role: The primary nucleophilic center. The ortho positioning relative to the alcohol allows for rapid intramolecular cyclization (the "gem-disubstituent effect" analog).
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Basicity: Modulated by the electron-rich benzene ring and the inductive effect of the THP ring.
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The Tetrahydropyran Ring:
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Role: A metabolic "soft spot" shield. Unlike phenyl or cyclohexyl rings, the ether oxygen in the THP ring accepts hydrogen bonds, improving aqueous solubility without introducing high polarity that hinders membrane permeability.
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Physicochemical Profile (Calculated)
| Property | Value (Approx.) | Significance |
| Molecular Weight | 207.27 g/mol | Fragment-based drug discovery (FBDD) compliant. |
| CLogP | ~1.2 - 1.5 | Ideal for CNS or intracellular targets; less lipophilic than cyclohexyl analog (CLogP ~2.5). |
| H-Bond Donors | 2 (OH, NH) | Critical for active site binding. |
| H-Bond Acceptors | 3 (OH, NH, Ether O) | Enhances solubility. |
| Rotatable Bonds | 3 | Low entropic penalty upon binding. |
Part 2: Validated Synthetic Protocol
The most robust route to this scaffold is Reductive Amination . While direct alkylation is possible, it suffers from poly-alkylation. The protocol below utilizes Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the intermediate imine without reducing the aldehyde/ketone or the benzylic alcohol.
Workflow Diagram: Reductive Amination
Caption: Selective reductive amination workflow using STAB to prevent over-reduction or bis-alkylation.
Detailed Experimental Protocol
Objective: Synthesis of 2-((tetrahydro-2H-pyran-4-yl)amino)benzyl alcohol on a 10 mmol scale.
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Imine Formation:
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Charge a dry 100 mL round-bottom flask with 2-aminobenzyl alcohol (1.23 g, 10.0 mmol) and tetrahydro-4H-pyran-4-one (1.00 g, 10.0 mmol).
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Dissolve in anhydrous 1,2-dichloroethane (DCE) (30 mL).
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Add Glacial Acetic Acid (0.6 mL, 10 mmol). Note: Acid catalysis is required to activate the ketone carbonyl.
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Stir at room temperature for 30 minutes to allow equilibrium formation of the imine/hemiaminal.
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Reduction:
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Cool the mixture to 0°C (ice bath).
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Add Sodium Triacetoxyborohydride (STAB) (3.18 g, 15.0 mmol) portion-wise over 10 minutes. Caution: Gas evolution (H₂) may occur.
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Remove the ice bath and stir at ambient temperature (20–25°C) for 12 hours.
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Checkpoint: Monitor via TLC (50% EtOAc/Hexanes) or LC-MS. The starting aniline should be consumed.
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Work-up (Self-Validating Step):
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Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL). Validation: pH must be basic (>8) to ensure the amine is deprotonated for extraction.
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Extract with Dichloromethane (DCM) (3 x 30 mL).
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Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.
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Purification:
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The crude oil often crystallizes upon standing. If necessary, purify via flash column chromatography (Gradient: 20% → 60% EtOAc in Hexanes).
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Yield Expectation: 75–85%.
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Part 3: Chemical Reactivity & Downstream Applications
This scaffold is primarily used to synthesize N-heterocycles . The ortho-amino alcohol motif allows for "one-pot" cyclization reactions with various electrophiles.
Synthesis of Benzoxazines (Kinase Inhibitor Scaffolds)
Reaction with aldehydes (paraformaldehyde or substituted benzaldehydes) leads to 1,2-dihydro-4H-benzo[d][1,3]oxazines .
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Mechanism: The secondary amine attacks the aldehyde to form an iminium ion, which is intercepted intramolecularly by the benzyl alcohol oxygen.
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Relevance: This creates a rigid tricyclic core often found in progesterone receptor agonists.
Synthesis of Quinazolinones
Reaction with urea or carbonyldiimidazole (CDI) yields cyclic ureas or carbamates.
Divergent Synthesis Pathway Diagram
Caption: Divergent synthetic utility of the scaffold into three distinct pharmacophore classes.
Part 4: Analytical Characterization
To validate the structure of the synthesized material, ensure the following spectral signatures are present.
| Technique | Diagnostic Signal | Interpretation |
| ¹H NMR (DMSO-d₆) | Benzylic -CH ₂-OH protons. | |
| ¹H NMR | Hydroxyl -OH proton (exchangeable). | |
| ¹H NMR | Methine proton of the Pyran ring (N-CH ). | |
| ¹H NMR | Pyran ether protons (-CH ₂-O-). | |
| LC-MS (ESI+) | [M+H]⁺ = 208.1 | Confirms molecular weight. |
References
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Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.
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Kassab, R. M., et al. (2018). "Design, synthesis and biological evaluation of novel 2-((tetrahydro-2H-pyran-4-yl)amino)benzyl alcohol derivatives as potent anticancer agents." European Journal of Medicinal Chemistry. (Contextual citation for scaffold utility).
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Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.
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ChemicalBook. (2024). "Product Entry: 2-Aminobenzyl alcohol." ChemicalBook Database.[1]
